Cas no 1133210-23-7 ((R)-Cetirizine-d4 Dihydrochloride)

• Product Name: (R)-Cetirizine-d4 Dihydrochloride
• CAS No: 1133210-23-7
• MF: C₂₁H₂₁D₄ClN₂O₃
• MW: 392.912
• CID: 4554415
• PubChem ID: 25230784
• Update Time: 2025-06-07

(R)-Cetirizine-d4 Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-Cetirizine-d4 Dihydrochloride
• 2-[2-[4-[(R)-(4-Chlorophenyl)phenylmethyl]-1-piperazinyl]ethoxy-d4]acetic Acid Dihydrochloride; (-)-Cetirizine-d4 Dihydrochloride; Levocetirizine-d4 Dihydrochloride;
• CS-0643388
• levocetirizine-d4
• HY-B0814S1
• 1133210-23-7
• 2-[2-[4-[(R)-(4-chlorophenyl)-phenylmethyl]piperazin-1-yl]-1,1,2,2-tetradeuterioethoxy]acetic acid

• Inchi： InChI=1S/C21H25ClN2O3/c22-19-8-6-18(7-9-19)21(17-4-2-1-3-5-17)24-12-10-23(11-13-24)14-15-27-16-20(25)26/h1-9,21H,10-16H2,(H,25,26)/t21-/m1/s1/i14D2,15D2
• InChI Key： ZKLPARSLTMPFCP-KNFDVUFYSA-N
• SMILES： C1CN(CCN1CCOCC(=O)O)C(C2=CC=CC=C2)C3=CC=C(C=C3)Cl

Computed Properties

• Exact Mass: 392.1804773g/mol
• Monoisotopic Mass: 392.1804773g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 53Ų